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Compound of Interest

Compound Name: Trisodium arsenate

Cat. No.: B082515

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of trisodium arsenate (NasAsOa). It is intended for researchers, scientists, and
professionals in drug development who require detailed information on this inorganic arsenic
compound. The document includes structured data tables, detailed experimental protocols, and
visualizations of key biological signaling pathways affected by arsenate exposure.

Chemical and Physical Properties

Trisodium arsenate is an inorganic compound that exists in anhydrous and hydrated forms,
most commonly as the dodecahydrate (NasAsOas-12H20)[1]. It is a colorless to white crystalline
solid that is highly toxic and soluble in water[2][3]. Due to its structural similarity to phosphate,
the arsenate ion can interfere with critical biological processes, making it a subject of significant
toxicological and pharmacological research[4][5].

Quantitative Data

The key physicochemical properties of various forms of sodium arsenate are summarized
below for easy comparison.
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- ) Anhydrous Trisodium Arsenate Trisodium Arsenate
roper

S Trisodium Arsenate Heptahydrate Dodecahydrate
Molecular Formula AsNazO0a4[6][7][8] NaszAsOas-7H20 NaszAsOa4-12H20[1]
Molar Mass 207.89 g/mol [2][8][9] 333.99 g/mol 423.9 g/mol [7]
CAS Number 13464-38-5[6][10] 64070-83-3[11] 13510-46-8[1]
Appearance White solid[1] Colorless crystals[2] Colorless solid[1]
Density 2.835 g/cm3[10] 1.87 g/cm3[2] 1.517 g/cm3[1]
Melting Point 1390 °C[6][12] 57 °C (loses 5 H20)[2] 86.3 °C[7]

N ) Decomposes at 180
Boiling Point Decomposes . Decomposes
C[2][3]
o 1 partin 3 parts

Solubility in Water Soluble[2] Soluble[1]

water[2]

Qualitative Properties

e Taste: The compound is reported to have a mild alkaline taste[2].
e Odor: Itis an odorless solid[2].
e pH: Agueous solutions of trisodium arsenate are alkaline to litmus[2].

 Stability: The heptahydrate form is known to effloresce (lose water of hydration) in warm
air[2]. When heated to decomposition, it emits toxic vapors of arsenic[11].

Structure and Identification

Accurate identification of trisodium arsenate is critical for experimental reproducibility. The
following table lists key chemical identifiers.
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Identifier Value

IUPAC Name trisodium;arsorate[2]

Sodium orthoarsenate, Arsenic acid, trisodium

Synonyms
ynony salt[6][10]

Canonical SMILES [O-]--INVALID-LINK--([O-])[O-].[Na+].[Na+].[Na+]

[8][10]
InChl Key CDBAKLRDFBGJOX-UHFFFAOYSA-K[9][10]
PubChem CID 47275[2][10]
UN Number 1685[2]

Reactivity and Safety

Trisodium arsenate is a weak oxidizing agent[2]. It is chemically incompatible with strong
oxidizing agents and strong acids[2]. In the presence of water, it is also incompatible with
metals such as iron, aluminum, and zinc[2].

Hazard Summary: Trisodium arsenate is classified as highly toxic if swallowed (H301) and
toxic if inhaled (H331)[2]. It is a known poison, nephrotoxin, and can induce hepatic
steatosis[8]. Exposure can lead to a range of symptoms, including hypotension, abdominal
pain, vomiting, and potential cardiac abnormalities[13]. All handling should be performed in
accordance with safety data sheets (SDS) under appropriate containment conditions.

Experimental Protocols
Synthesis of Trisodium Arsenate Dodecahydrate
(NazAsO4:12H20)

This protocol describes the synthesis of trisodium arsenate by neutralizing arsenic acid with
sodium hydroxide[1][7].

Materials:

e Arsenic acid (H3AsOa)
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e Sodium hydroxide (NaOH)

o Deionized water

e pH indicator or pH meter

o Crystallization dish

 Stir plate and magnetic stir bar
e Heating mantle

Methodology:

o Preparation of Solutions: Prepare a stoichiometric solution of sodium hydroxide in deionized
water. Carefully calculate the amount needed to fully neutralize the arsenic acid in a 3:1
molar ratio (3 moles of NaOH for every 1 mole of HzAsOa).

o Neutralization: Slowly add the sodium hydroxide solution to the arsenic acid solution with
continuous stirring. The reaction is exothermic; control the temperature by placing the
reaction vessel in an ice bath if necessary.

e pH Adjustment: Monitor the pH of the solution. Continue adding NaOH solution dropwise
until the pH becomes strongly alkaline (pH > 11.5) to ensure the formation of the AsOa43~
anion[1].

o Concentration: Gently heat the resulting solution to evaporate excess water and concentrate
the salt. Avoid boiling to prevent the formation of pyroarsenate[2].

» Crystallization: Transfer the concentrated solution to a crystallization dish. Allow the solution
to cool slowly to room temperature, followed by further cooling in a refrigerator (4 °C) to
promote the formation of NasAsOa-12H20 crystals.

« |solation and Drying: Collect the crystals by vacuum filtration. Wash them with a small
amount of ice-cold deionized water to remove any residual impurities. Dry the crystals at a
low temperature or in a desiccator to prevent the loss of hydration water.
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Characterization Workflow

The following workflow outlines the standard procedures for validating the identity and purity of
a newly synthesized batch of trisodium arsenate.

Caption: Workflow for the characterization of synthesized trisodium arsenate.

Biological Activity and Signaling Pathways

Arsenate's toxicity stems primarily from its ability to act as a phosphate analog. This allows it to
interfere with essential cellular processes like ATP synthesis. In drug development,
understanding how arsenicals modulate cellular signaling is crucial for assessing both
therapeutic potential and toxicity.

JNK Signaling Pathway Activation

Both arsenate and arsenite are known to activate the c-Jun N-terminal kinase (JNK) pathway,
which is involved in cellular responses to stress, including apoptosis and inflammation.
However, they do so via distinct mechanisms. The pathway for arsenate involves the activation
of specific small GTP-binding proteins and MAP kinase kinase kinases (MEKKSs)[14].

Caption: Arsenate-mediated activation of the JNK signaling pathway[14].

Disruption of the Hippo Signhaling Pathway

Chronic exposure to low, environmentally relevant concentrations of arsenic can impair stem
cell differentiation by disrupting the Hippo signaling pathway[15]. This pathway is critical for
regulating organ size and maintaining pluripotency during embryonic development. Arsenic
exposure leads to the enhanced activation and nuclear translocation of the transcriptional co-
activator YAP and its partner TEAD, promoting the expression of genes that maintain a
pluripotent state and delay differentiation[15].

Caption: Arsenic-induced disruption of the Hippo signaling pathway[15].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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